3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Specification

• CAS No.: 100313-81-3
• Molecular Formula: C8H11ClN2O2S
• Molecular Weight: 234.7 g/mol
• IUPAC Name: 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide
• Standard InChI: InChI=1S/C8H11ClN2O2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,10H2,1-2H3
• Standard InChI Key: PWRXATZJIMUAHA-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)N

Introduction

3-Amino-4-chloro-N,N-dimethylbenzenesulfonamide is a chemical compound with the molecular formula C₈H₁₁ClN₂O₂S and a molecular weight of approximately 234.70 g/mol. It is primarily used in industrial and scientific research contexts. This article provides an overview of its chemical properties, applications, and safety considerations.

Identifiers

• CAS Number: 100313-81-3

• PubChem CID: 3834285

• InChI: InChI=1S/C8H11ClN2O2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,10H2,1-2H3

• InChIKey: PWRXATZJIMUAHA-UHFFFAOYSA-N

Hazard Classification

The compound is classified with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). It is marked with a GHS07 warning symbol, indicating a warning for health hazards.

Precautionary Measures

• Handling: Wear protective gloves, safety glasses, and a face mask.

• Storage: Store in a well-ventilated area, away from incompatible substances.

• Disposal: Dispose of contents and container in accordance with local regulations.

First Aid Measures

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration and consult a doctor immediately.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Consult a doctor if irritation persists.

• Eye Contact: Rinse with plenty of water for at least 15 minutes. Seek medical attention if irritation continues.

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	100313-81-3
PubChem CID	3834285
InChI	InChI=1S/C8H11ClN2O2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,10H2,1-2H3
InChIKey	PWRXATZJIMUAHA-UHFFFAOYSA-N

Table 3: Safety Information

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation